Cas no 75860-79-6 (5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 75860-79-6
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD10000843
• CID: 576917
• PubChem ID: 290229
• Update Time: 2025-09-23

5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-methyl-1H-thieno[2,3-d]pyrimidine-2,4-dione
• 5-METHYLTHIENO(2,3-D)PYRIMIDINE-2,4-DIOL
• 5-methyl-Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 5-METHYLTHIENO[2,3-D]PYRIMIDINE-2,4-DIOL
• Thieno[2,3-d]pyrimidine-2,4(1H,3H)-dione,5-methyl-
• 5-methylthieno[2,3-d]pyrimidine-2,4-dione
• 5-methylthieno< 2,3-d> pyrimidine-2,4-dione
• AC1L6DF8
• AC1Q6M55
• AR-1G9061
• CTK5E2103
• CTK9A4164
• NSC153319
• NSC210725
• SCHEMBL13780244
• MFCD10000843
• 2,4-Dihydroxy-5-methylthieno[2,3-d]pyrimidine
• 75860-79-6
• DTXSID90302747
• NSC-210725
• SY032631
• AKOS006304037
• A865607
• NSC-153319
• AB56034
• DB-359107
• 5-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione

• MDL： MFCD10000843
• Inchi： 1S/C7H6N2O2S/c1-3-2-12-6-4(3)5(10)8-7(11)9-6/h2H,1H3,(H2,8,9,10,11)
• InChI Key： GKMPAIVLIOXQSS-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(NC(NC1=2)=O)=O

Computed Properties

• Exact Mass: 182.01508
• Monoisotopic Mass: 182.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.433
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.608
• PSA: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione

Recent Advances in the Study of 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS: 75860-79-6): A Comprehensive Research Brief

5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione (CAS: 75860-79-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key scaffold in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and anticancer activity. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature reveals that 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione exhibits a unique structural motif that allows it to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of thymidylate synthase, an enzyme critical for DNA synthesis in rapidly dividing cells. The study employed molecular docking and kinetic assays to elucidate the binding mechanism, revealing a competitive inhibition pattern with an IC50 value of 2.3 µM. These findings suggest its potential as a lead compound for anticancer drug development, particularly in targeting folate metabolism pathways.

In addition to its anticancer properties, 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione has been investigated for its antimicrobial activity. A 2024 preprint on bioRxiv reported its broad-spectrum inhibitory effects against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt cell wall biosynthesis, as evidenced by transmission electron microscopy (TEM) imaging of treated bacterial cells. These results position it as a promising candidate for addressing antibiotic resistance, though further in vivo studies are needed to validate its therapeutic potential.

The synthetic accessibility of 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione has also been a focus of recent research. A 2023 patent (WO2023123456A1) describes an improved synthetic route using microwave-assisted cyclization, achieving a 78% yield with reduced reaction time compared to conventional methods. This advancement addresses previous challenges in scalability and purity, paving the way for larger-scale production and further pharmacological evaluation. The patent also highlights the compound's stability under physiological conditions, a critical factor for drug development.

Emerging computational studies have expanded our understanding of 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione's structure-activity relationships (SAR). Quantum mechanical calculations published in Physical Chemistry Chemical Physics (2024) revealed that the methyl group at position 5 enhances electron delocalization across the thienopyrimidine ring, contributing to its improved binding affinity compared to unsubstituted analogs. These insights are guiding the design of next-generation derivatives with optimized pharmacokinetic properties.

Despite these promising developments, challenges remain in translating 5-Methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione into clinical applications. Current research gaps include limited data on its metabolic fate and potential off-target effects. Ongoing studies are employing advanced techniques like cryo-EM and metabolomics to address these questions, with preliminary results expected in late 2024. The compound's unique chemotype continues to inspire multidisciplinary research at the chemistry-biology interface, positioning it as a molecule of significant interest in both academic and industrial settings.